Cas no 63720-39-8 (5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1))

• Product Name: 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1)
• CAS No: 63720-39-8
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 1657181
• PubChem ID: 12347988
• Update Time: 2025-10-12

5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1)
• 5-(Aminomethyl)benzene-1,3-diol hydrobromide
• 63720-39-8
• 5-(aminomethyl)benzene-1,3-diol;hydrobromide
• EN300-7438420
• F73796
• MFCD19687127
• Z3824854092
• 1,3-Benzenediol, 5-(aminomethyl)-, hydrobromide (1:1)

• Inchi： 1S/C7H9NO2.BrH/c8-4-5-1-6(9)3-7(10)2-5;/h1-3,9-10H,4,8H2;1H
• InChI Key： HLTLUJVJGKYDEP-UHFFFAOYSA-N
• SMILES： Br.OC1C=C(C=C(C=1)CN)O

Computed Properties

• Exact Mass: 218.9895
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Additional information on 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1)

Introduction to 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) and Its Significance in Modern Research

5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1), identified by its CAS number 63720-39-8, is a compound of considerable interest in the field of pharmaceutical chemistry and medicinal research. This hydrobromide salt, derived from the parent compound 5-(aminomethyl)-1,3-benzenediol, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amine and a hydroxyl group on a benzene ring makes this molecule a versatile scaffold for further chemical modifications, enabling the synthesis of novel bioactive entities.

The compound's significance is further underscored by its role in exploring new therapeutic avenues. Recent studies have highlighted the importance of benzodiol derivatives in the development of drugs targeting neurological disorders. The hydroxyl and amine functionalities provide multiple sites for interaction with biological targets, making it an attractive candidate for further investigation. Specifically, the 5-(aminomethyl)-1,3-benzenediol moiety has been implicated in modulating enzyme activity and receptor binding, which are critical for treating conditions such as neurodegenerative diseases and inflammation.

In the context of contemporary research, 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) has been studied for its potential as a precursor in the synthesis of more complex molecules. The hydrobromide form enhances the solubility and stability of the compound, making it more amenable to various chemical reactions. This has opened up possibilities for its use in combinatorial chemistry and high-throughput screening (HTS) platforms, where large libraries of compounds are synthesized and tested for biological activity.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores. For instance, analogs of 5-(aminomethyl)-1,3-benzenediol have been explored as potential treatments for pain management and anti-inflammatory diseases. The amine group can form hydrogen bonds with biological targets, while the hydroxyl groups can participate in solvation interactions, enhancing binding affinity. These features make it a promising candidate for further derivatization to develop drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also contributed to the renaissance of benzodiol derivatives. Molecular modeling studies suggest that modifications to the 5-(aminomethyl)-1,3-benzenediol core can significantly alter its biological activity. For example, computational predictions indicate that introducing additional polar or aromatic substituents could enhance binding to specific enzymes or receptors. This has spurred experimental efforts to synthesize and test new derivatives of this compound.

The synthesis of 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a benzene ring followed by the introduction of an amine group at the 5-position. The final step involves converting the free base into its hydrobromide salt to improve stability and solubility. These synthetic routes are well-documented in organic chemistry literature and serve as a foundation for further elaboration.

In addition to its pharmaceutical applications, 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) has shown promise in materials science. The unique electronic properties of benzodiol derivatives make them suitable candidates for use in organic electronics and sensors. Researchers have explored their potential as electron donors or acceptors in organic light-emitting diodes (OLEDs) and photovoltaic cells. The hydroxyl and amine groups provide sites for further functionalization, allowing for fine-tuning of electronic properties.

The future direction of research on 5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) is likely to be driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists. Advances in synthetic methodologies will continue to expand the library of possible derivatives, while computational tools will aid in predicting their biological activity. Furthermore, preclinical studies will be essential to validate their therapeutic potential and establish safety profiles.

In conclusion,5-(aminomethyl)-1,3-benzenediol Hydrobromide (1:1) represents a fascinating compound with diverse applications across multiple scientific domains. Its unique structural features make it a valuable scaffold for drug discovery and materials science alike. As research progresses，this molecule is poised to play a significant role in addressing some of today's most pressing scientific challenges.